Cas no 52-01-7 (Spironolactone)

Spironolactone Properties

Names and Identifiers

• Spironolactone
• ,(7alpha,17alpha)-
• 17alpha-Pregn-4-ene-21-carboxylic acid, 17-hydroxy-7alpha-mercapto-3-oxo-, gamma-lactone, acetate
• 17-alpha-Pregn-4-ene-21-carboxylic acid, 1-hydroxy-7-alpha-mercapto-3-oxo-alpha-lactone
• 17-alpha-pregn-4-ene-21-carboxylicacid,1-hydroxy-7-alpha-mercapto-3-oxo-alpha
• 17-Hydroxy-7alpha-mercapto-3-oxo-17alpha-pregn-4-ene-21-carboxylic acid gamma-lactone acetate
• 17-hydroxy-7-alpha-mercapto-3-oxo-17-alpha-pregn-4-ene-21-carboxylicaciga
• 17-hydroxy-7alpha-mercapto-3-oxo-17alpha-pregn-4-ene-21-carboxylicacigamm
• 3-(3-keto-7-alpha-acetylthio-17-beta-hydroxy-4-androsten-17-alpha-yl)propion
• S-[(7R,8R,9S,10R,13S,14S,17R)-10,13-dimethyl-3,5'-dioxospiro[2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-17,2'-oxolane]-7-yl] ethanethioate
• SC9420
• Spironolactone-d3
• 4-Pregnen-21-oic acid-17α-ol-3-one-7α-thiol γ-lactone 7-acetate
• 7α-(Acetylthio)-17α-hydroxy-3-oxopregn-4-ene-21-carboxylic acid γ-lactone
• 17-Hydroxy-7-alpha-mercapto-3-oxo-17-alpha-pregn-4-ene-21-carboxylic acid-gamma-lactone-7-acetate
• +Expand

• MDL： MFCD00082250
• InChIKey： LXMSZDCAJNLERA-ZHYRCANASA-N
• Inchi： InChI=1S/C24H32O4S/c1-14(25)29-19-13-15-12-16(26)4-8-22(15,2)17-5-9-23(3)18(21(17)19)6-10-24(23)11-7-20(27)28-24/h12,17-19,21H,4-11,13H2,1-3H3/t17-,18-,19+,21+,22-,23-,24+/m0/s1
• SMILES： C[C@@]12[C@](OC3=O)(CC3)CC[C@@]1([H])[C@@]([C@@H](CC4=CC5=O)SC(C)=O)([H])[C@]([C@]4(CC5)C)([H])CC2

Computed Properties

• Exact Mass: 416.20200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 416.20213
• Heavy Atom Count: 29
• Complexity: 818
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Tautomer Count: 10
• Surface Charge: 0
• Topological Polar Surface Area: 60.4

Experimental Properties

• LogP: 4.85230
• PSA: 85.74000
• Merck: 8760
• Refractive Index: -36 ° (C=1, CHCl3)
• Water Partition Coefficient: practically insoluble
• Boiling Point: 597°C at 760mmHg
• Melting Point: 207-208?°C(lit.)
• Vapor Pressure: 3.24E-14mmHg at 25°C
• Flash Point: 302.3°C
• Solubility: Chloroform (Slightly), Methanol (Slightly, Heated)
• Color/Form: White powder
• Solubility: Soluble in chloroform, benzene, ethyl acetate, soluble in ethanol, insoluble in water.
• Specific Rotation: -37 º (c=1, CHCl3)
• Density: 1.24g/cm3

Spironolactone Security Information

• RTECS：TU4725000
• WGK Germany：3
• Safety Term：S53;S22;S36/37/39;S45
• Safety Instruction： 53-22-36/37/39-45-36-26
• Risk Phrases：R40; R60
• Dangerous goods sign： T
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：The warehouse is ventilated and dry at low temperature, and stored separately from food raw materials
• Risk Phrases： R40;R60
• Signal Word：Warning
• TSCA：Yes
• Toxicity：LD50 in rats, mice, rabbits (mg/kg): 790, 360, 870 i.p. (IARC, 1980)

Spironolactone Customs Data

• HS CODE：2937290090
• Customs Data：

  China Customs Code:

  2937290090